N-(1,3-benzodioxol-5-ylmethyl)-5-{[4-(benzyloxy)phenyl]amino}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-5-(4-phenylmethoxyanilino)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C24H21N5O4/c30-24(25-13-17-6-11-20-21(12-17)33-15-32-20)22-23(28-29-27-22)26-18-7-9-19(10-8-18)31-14-16-4-2-1-3-5-16/h1-12H,13-15H2,(H,25,30)(H2,26,27,28,29)
• InChI Key: ITTHZWCAYFFLLY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=NNN=C3NC4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C24H21N5O4
• Molecular Weight: 443.5 g/mol
• CAS No.: 1226427-43-5

Description

N-(1,3-benzodioxol-5-ylmethyl)-5-{[4-(benzyloxy)phenyl]amino}-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C24H21N5O4 and its molecular weight is 443.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Polymer Development

One area of application for compounds with similar structural features is in the synthesis of ordered polymers. For example, research conducted by Yu, Seino, and Ueda (1999) demonstrated the feasibility of forming ordered polymers from three nonsymmetric monomers, highlighting the intricate possibilities of polycondensation techniques (Yu, Seino, & Ueda, 1999). Such methodologies may be relevant in exploring the synthetic pathways or polymer applications of N-(1,3-benzodioxol-5-ylmethyl)-5-{[4-(benzyloxy)phenyl]amino}-1H-1,2,3-triazole-4-carboxamide.

Antimicrobial and Antifungal Studies

The study of heterocyclic compounds, including those related to triazoles, often involves their biological activity. For instance, Patel and Patel (2015) synthesized heterocyclic compounds and assessed their antibacterial and antifungal activities, demonstrating the potential of these compounds in developing new antimicrobial agents (Patel & Patel, 2015). This suggests that this compound could also be studied for its antimicrobial properties.

Drug Development and Cancer Research

The synthesis and study of complex organic molecules often play a crucial role in drug development and cancer research. For example, Lu et al. (2017) synthesized a compound with potential inhibitory effects on cancer cell proliferation, indicating the importance of structural analysis and biological evaluation in drug discovery (Lu et al., 2017). Similarly, exploring the biological activities of this compound could yield valuable insights into its potential as a therapeutic agent.